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Abstract

Trixolane, scientifically known as 4-[[2-methyl-2-(3,4,5-trimethoxyphenyl)-1,3-dioxolan-4-
yllmethyllmorpholine, is a complex organic molecule with a unique arrangement of functional
groups that are of significant interest in medicinal chemistry and drug design. This technical
guide provides an in-depth analysis of Trixolane's molecular architecture, a detailed
breakdown of its constituent functional groups, and a summary of its physicochemical
properties. The guide is intended to serve as a foundational resource for researchers and
professionals involved in the discovery and development of novel therapeutics.

Molecular Structure and Properties

Trixolane is a moderately complex small molecule with the chemical formula C1sH27NOe. Its
structure is characterized by the presence of three key cyclic systems: a trimethoxyphenyl ring,
a dioxolane ring, and a morpholine ring. These rings and their interconnectivity define the
three-dimensional shape and chemical reactivity of the molecule.

Table 1: Physicochemical Properties of Trixolane
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Property Value Source

Molecular Formula C18H27NOs PubChem

4-[[2-methyl-2-(3,4,5-
trimethoxyphenyl)-1,3-

IUPAC Name ) PubChem
dioxolan-4-

yllmethyllmorpholine

Molecular Weight 353.4 g/mol PubChem

CAS Number 47420-28-0 PubChem

Functional Group Analysis

The biological and chemical properties of Trixolane are dictated by the specific functional
groups present in its structure. A thorough understanding of these groups is crucial for
predicting its mechanism of action, metabolic fate, and potential for chemical modification.

Trimethoxyphenyl Group

The trimethoxyphenyl group consists of a benzene ring substituted with three methoxy (-OCH?3)
groups. Methoxy groups are a type of ether. The presence of three such groups on the phenyl
ring significantly influences the molecule's electronic properties and its ability to participate in
hydrogen bonding as an acceptor.

Dioxolane Ring

The 1,3-dioxolane ring is a five-membered heterocycle containing two oxygen atoms. In
Trixolane, this ring is substituted with a methyl group and the trimethoxyphenyl group at the 2-
position, and a morpholinomethyl group at the 4-position. This specific arrangement at the 2-
position, with two ether-like linkages to the same carbon, classifies this moiety as a cyclic
acetal. Acetals are generally stable under neutral and basic conditions but can be susceptible
to hydrolysis under acidic conditions.

Morpholine Ring

Morpholine is a six-membered heterocyclic compound featuring both an amine and an ether
functional group. In Trixolane, the nitrogen atom of the morpholine ring is bonded to the methyl
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group attached to the dioxolane ring, making it a tertiary amine. The presence of the ether
linkage within the ring also contributes to the molecule's overall polarity and solubility. The
tertiary amine group can act as a proton acceptor, influencing the molecule's acid-base
properties and its potential to form salts.

Logical Relationship of Functional Groups in Trixolane
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Caption: Logical breakdown of Trixolane's core structural components and their associated

functional groups.

Experimental Protocols

Currently, detailed, publicly available experimental protocols for the specific synthesis of
Trixolane (CAS 47420-28-0) are limited. However, the synthesis of molecules with similar
structural motifs, such as substituted morpholines and dioxolanes, is well-documented in the
chemical literature. A general synthetic strategy would likely involve a multi-step process.

Hypothetical Synthetic Workflow:
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Caption: A generalized, hypothetical workflow for the synthesis of Trixolane.

Signaling Pathways and Mechanism of Action

To date, there is a lack of specific published research detailing the signaling pathways directly
modulated by Trixolane. However, based on its structural features, several hypotheses can be
proposed for further investigation. The trimethoxyphenyl moiety is a common feature in
compounds that interact with tubulin, suggesting a potential role as a microtubule-destabilizing
agent. The morpholine ring is present in many bioactive molecules and can influence
pharmacokinetic properties and receptor binding.

Further research, including in vitro and in vivo studies, is necessary to elucidate the precise
mechanism of action and to identify the specific cellular signaling pathways affected by
Trixolane.

Conclusion

Trixolane is a molecule with a rich chemical architecture, incorporating ether, cyclic acetal, and
tertiary amine functional groups. This guide has provided a detailed overview of its molecular
structure and a breakdown of its key chemical features. While quantitative biological data and
specific experimental protocols are not yet widely available, the structural analysis presented
here offers a solid foundation for future research and development efforts. The unique
combination of functional groups suggests that Trixolane may possess interesting
pharmacological properties, warranting further investigation into its biological activities and
potential therapeutic applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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